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Compound of Interest

1-(2,5-Dihydroxyphenyl)butan-1-
Compound Name:
one

Cat. No. B1615034

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of 1-(2,5-
Dihydroxyphenyl)butan-1-one, ensuring compliance with safety regulations and promoting a
secure working environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-(2,5-
Dihydroxyphenyl)butan-1-one with appropriate personal protective equipment (PPE). This
compound is known to cause skin and serious eye irritation, and may cause respiratory
irritation.

Recommended PPE:
e Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.
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» Protective Clothing: A lab coat or other protective clothing to prevent skin contact.

Quantitative Safety Data

While specific quantitative safety data for 1-(2,5-Dihydroxyphenyl)butan-1-one is not readily
available, the occupational exposure limits for its constituent chemical classes, phenols and
ketones, provide a basis for safe handling.

. Chemical
Data Point Value Source
Class/Analogue

OSHA PEL (8-hr

5 ppm Phenol OSHA[1][2][3
TWA) pp [11[2][3]
NIOSH REL (10-hr

5 ppm Phenol NIOSH[3]
TWA)
NIOSH REL (15-min

- 15.6 ppm Phenol NIOSH[3]

Ceiling)
NIOSH REL (TWA) 200 ppm (590 mg/m3) 2-Butanone (MEK) NIOSH[4]
NIOSH REL (STEL) 300 ppm (885 mg/m3) 2-Butanone (MEK) NIOSH[4]

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit NIOSH
REL: National Institute for Occupational Safety and Health Recommended Exposure Limit
TWA: Time-Weighted Average STEL: Short-Term Exposure Limit

Step-by-Step Disposal Protocol

The primary and mandated disposal method for 1-(2,5-Dihydroxyphenyl)butan-1-one is to
transfer it to an approved waste disposal plant.[1] This ensures that the chemical is managed
and treated in an environmentally responsible and compliant manner.

1. Waste Collection and Segregation:

e Solid Waste:
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o Collect solid 1-(2,5-Dihydroxyphenyl)butan-1-one waste in a dedicated, clearly labeled,
and sealed hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

e Contaminated Materials:

o Any materials, such as personal protective equipment (gloves, lab coats), weighing paper,
or spill cleanup materials that are contaminated with 1-(2,5-Dihydroxyphenyl)butan-1-
one must also be disposed of as hazardous waste.

o Place these materials in a sealed and labeled hazardous waste bag or container.

2. Labeling:

o Clearly label the hazardous waste container with the following information:

o

"Hazardous Waste"

[¢]

The full chemical name: "1-(2,5-Dihydroxyphenyl)butan-1-one"

[¢]

The approximate quantity of waste.

The date of accumulation.

[e]

o

Any associated hazards (e.qg., "Irritant").

3. Storage:

o Store the sealed and labeled hazardous waste container in a designated and well-ventilated
satellite accumulation area.

o Ensure the storage area is away from incompatible materials.

4. Waste Pickup and Disposal:

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.
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o Follow all institutional procedures for waste manifest and handover.

e The EHS department will then transport the waste to a licensed and approved hazardous
waste disposal facility, where it will likely be incinerated.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(2,5-
Dihydroxyphenyl)butan-1-one.
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Start: Have 1-(2,5-Dihydroxyphenyl)butan-1-one waste

Is the waste solid?

No Yes
Yes Collect in a labeled, sealed hazardous waste container
ICollect contaminated materials in a labeled, sealed hazardous waste container, No (No waste to dispose)

A A4

Store in a designated satellite accumulation area

Contact Environmental Health & Safety (EHS) for pickup

End: Waste disposed of by an approved facility

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 1-(2,5-Dihydroxyphenyl)butan-1-one
waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of 1-(2,5-Dihydroxyphenyl)butan-1-one, minimizing risks to themselves and the
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environment. Always consult your institution's specific EHS guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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